2H-1,4-Benzoxazin-3(4H)-one
2H-1,4-Benzoxazin-3(4H)-one
Brand Name:
Vulcanchem
CAS No.:
5466-88-6
VCID:
VC0031670
InChI:
InChI=1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
SMILES:
C1C(=O)NC2=CC=CC=C2O1
Molecular Formula:
C8H7NO2
Molecular Weight:
149.15 g/mol
2H-1,4-Benzoxazin-3(4H)-one
CAS No.: 5466-88-6
Reference Standards
VCID: VC0031670
Molecular Formula: C8H7NO2
Molecular Weight: 149.15 g/mol
| CAS No. | 5466-88-6 |
|---|---|
| Product Name | 2H-1,4-Benzoxazin-3(4H)-one |
| Molecular Formula | C8H7NO2 |
| Molecular Weight | 149.15 g/mol |
| IUPAC Name | 4H-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10) |
| Standard InChIKey | QRCGFTXRXYMJOS-UHFFFAOYSA-N |
| SMILES | C1C(=O)NC2=CC=CC=C2O1 |
| Canonical SMILES | C1C(=O)NC2=CC=CC=C2O1 |
| Solubility | 0.00 M |
| Synonyms | 1,2-Dihydro-1,4-benzoxazin-3(4H)-one; 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine; 2H-Benzo[b][1,4]oxazin-3(4H)-one; 3,4-Dihydro-1,4-benzoxazin-3(2H)-one; 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine; 4H-Benzo[1,4]oxazin-3-one; NSC 26354 |
| PubChem Compound | 72757 |
| Last Modified | Nov 11 2021 |
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